Cas no 53-86-1 (Indomethacin)

Indomethacin is a potent oral active cox1/2 inhibitor with IC50 values of 18 nm for COX-1 and 26 nm for COX-2 Indomethacin has anticancer and anti infection activities Indomethacin can be used in the study of cancer \ inflammation and viral infection
Indomethacin structure
Indomethacin structure
Indomethacin
53-86-1
C19H16ClNO4
357.7876
MFCD00057095
33574
3715

Indomethacin Properties

Names and Identifiers

    • Indomethacin
    • indomethacin methanol solution
    • indomethacin crystalline
    • indomethacin usp
    • indometacin
    • 1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-ylacetic acid
    • INDOMETACIN POTASSIUM
    • 2-(1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetic acid
    • 1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-3-indoleacetic Acid
    • 1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid
    • 吲哚美辛
    • Indocin
    • Indometacine
    • Indomethacine
    • Indocid
    • Metindol
    • Indomethazine
    • Imbrilon
    • Amuno
    • Tannex
    • Indomethacinum
    • Mikametan
    • Methazine
    • Indoptol
    • Confortid
    • Artracin
    • Inflazon
    • Indomecol
    • Metartril
    • Infrocin
    • Indoptic
    • Artrivia
    • Sadoreum
    • Reumacide
    • Idomethine
    • Artrinovo
    • Lausit
    • Indacin
    • Dolovin
    • Metacen
    • Indomee
    • Inacid
    • Indomed
    • Mobilan
    • Indo-tablinen
    • Indo-rectolmin
    • Inteban sp
    • Indometicina
    • Indometacyna
    • Mezolin
    • Indo-Lemmon
    • Indocin Sr
    • Indometacinum
    • Indometacina
    • Indomethine
    • Elmetacin
    • Dolcidium
    • In
    • 1-(p-chlorobenzoyl)-5-methoxy-2-methylindole-3-acetic acid
    • {1-[(4-chlorophenyl)carbonyl]-5-methoxy-2-methyl-1H-indol-3-yl}acetic acid
    • 1-p-Cloro-benzoil-5-metoxi-2-metilindol-3-acido acetico
    • DivK1c_000271
    • BSPBio_000144
    • SBI-0050670.P004
    • SR-01000000014-4
    • HMS1362I11
    • BRD-K57222227-001-18-6
    • 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1-H-indole-3-acetic acid
    • Indomethacin,(S)
    • HMS3268A14
    • CHEBI:49662
    • BIDD:GT0132
    • O-Desmethyl-des-4-chlorobenzoylacemetacin
    • Tox21_113109
    • 1z9h
    • SMR000058195
    • SR-01000000014-16
    • Indometacina [INN-Spanish]
    • NCGC00024135-12
    • Indomod
    • 2-{1-[(4-chlorophenyl)carbonyl]-5-methoxy-2-methylindol-3-yl}acetic acid
    • IMN
    • INDOMETHACIN [USAN]
    • Chrono-indocid
    • HMS2095H06
    • INDOMETHACIN [ORANGE BOOK]
    • Indomethacin ER
    • NCI-C56144
    • M02AA23
    • Lopac-I-7378
    • BRN 0497341
    • NCGC00024135-15
    • Aconip (TN)
    • NCGC00015562-19
    • (1-((4-chlorophenyl)carbonyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetic acid
    • NCGC00015562-16
    • NCGC00015562-18
    • AB00052022_24
    • Indonol
    • NCGC00254075-01
    • 1-(4-Chlorobenzoyl)-5-methoxy-2-met hyl-1H-indole
    • HMS1990I11
    • AB00052022_23
    • SDCCGSBI-0050670.P005
    • SCHEMBL9300
    • I0655
    • INDREN
    • [1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetic acid
    • Indomethacin, Pharmaceutical Secondary Standard; Certified Reference Material
    • Flexin continus
    • INDOMETACIN [JAN]
    • BPBio1_000160
    • Prestwick2_000272
    • NCGC00024135-10
    • INDOMETACIN [WHO-DD]
    • Prestwick_597
    • INDOMETACINUM [WHO-IP LATIN]
    • NCGC00024135-06
    • NCGC00024135-14
    • Lopac0_000692
    • KBio2_003967
    • FLAM
    • CCG-40186
    • GTPL1909
    • Inteban
    • BSPBio_001149
    • HMS3678N11
    • Durametacin
    • NCI60_041708
    • INDOMETACIN [EP MONOGRAPH]
    • Tox21_113109_1
    • BIM-0050670.0001
    • 1-(4-Chlorobenzoyl)-2-methyl-5-methoxyindole-3-acetic acid
    • Hicin
    • INDOMETHACIN (USP MONOGRAPH)
    • NCGC00015562-13
    • Q-201239
    • Indometacine [INN-French]
    • (1-p-Chlorobenzoyl-5-methoxy-2-methylindol-3-yl)acetic acid
    • CHEMBL6
    • Miametan
    • HMS3655O04
    • Indole-3-acetic acid, 1-(p-chlorobenzoyl)-5-methoxy-2-methyl- (8CI)
    • NCGC00015562-02
    • NCGC00015562-07
    • 1-(p-chlorobenzoyl)-2-methyl-5-methoxy-3-indolylacetic acid
    • AB00052022
    • SPECTRUM1500350
    • AT13679
    • 1-(p-chlorobenzoyl)-5-methoxy-2-methyl-3-indoleacetic acid
    • Spectrum5_000868
    • Indomethacin & MAP-30
    • UNII-XXE1CET956
    • BRD-K57222227-001-27-7
    • Indmethacine
    • NSC757061
    • KBioGR_000395
    • INDOMETHACIN (USP-RS)
    • FT-0603227
    • Indole-3-acetic acid, 1-(p-chlorobenzoyl)-5-methoxy-2-methyl-
    • 2-{1-[(4-chlorophenyl)carbonyl]-5-methoxy-2-methyl-1h-indol-3-yl}acetic acid
    • INDOMETACIN (EP MONOGRAPH)
    • 4kyk
    • HMS1568H06
    • INDOMETACIN [MART.]
    • MLS001074194
    • Indomethacin [USAN:USP]
    • INDOMETHACIN [HSDB]
    • NCGC00015562-21
    • 1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl- (9CI)
    • AB00052022-20
    • Spectrum3_000468
    • IndomethacinER
    • HMS3430L03
    • NCGC00024135-05
    • MFCD00057095
    • NCGC00015562-06
    • Indometacina (INN-Spanish)
    • Indolar SR
    • KS-5255
    • EU-0100692
    • MLS006011845
    • Spectrum_000919
    • .alpha.-(1-(p-Chlorobenzoyl)-2-methyl-5-methoxy-3-indolyl)acetic acid
    • 1-(p-Chlorbenzoyl)-5-methoxy-2-methylindol-3-essigsaeure [German]
    • NCGC00015562-08
    • DB00328
    • INDOMETACIN [WHO-IP]
    • Indomethacin, European Pharmacopoeia (EP) Reference Standard
    • Indomethacin (Indocid, Indocin)
    • Indometacinum (INN-Latin)
    • KBioGR_000489
    • NCGC00024135-09
    • M01AB01
    • HMS3747K21
    • 2-{1-((4-chlorophenyl)carbonyl)-5-methoxy-2-methylindol-3-yl}acetic acid
    • NCGC00024135-07
    • UPCMLD-DP023
    • Bio2_000405
    • 1-(4-chlorobenzoyl)-5-methoxy-2-methylindole-3-acetic acid
    • NS00000217
    • 1-(p-Chlorobenzoyl)-5-methoxy-2-methylindol-3-acetic acid
    • NCGC00015562-10
    • Indomethacin (USP)
    • 2-{1-[(4-chlorophenyl)carbonyl]-5-methoxy-2 methylindol-3-yl}acetic acid
    • 1-(p-chlorobenzoyl)-5-methoxy-2-methyl-3-indol acetic acid
    • N-P-CHLOROBENZOYL-5-METHOXY-2-METHYLINDOLE-3-ACETIC ACID
    • Prestwick1_000272
    • 1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-
    • KBio3_000897
    • NCGC00015562-15
    • Bonidon Gel
    • Osmosin
    • NCGC00015562-40
    • Tox21_201791
    • INDOMETHACIN [MI]
    • 1-(4-chloro-benzoyl)-5-methoxy-2-methyl-3-indolyl-acetic acid
    • DTXSID9020740
    • Innamit
    • KBio2_003057
    • HMS2231J10
    • BRD-K57222227-001-06-1
    • NCGC00015562-14
    • Bio2_000885
    • BCP18951
    • 53-86-1
    • 1-(p-Chlorobenzoyl)-5-methoxy-2-methyl-Indole-3-acetic acid
    • KBioSS_000489
    • KBio2_001399
    • Indomethacin, >=99.0% (TLC)
    • HMS3374F07
    • NCGC00015562-20
    • AKOS000592893
    • DTXCID50740
    • SPBio_000979
    • Aconip
    • N-p-Chlorbenzoyl-5-methoxy-2-methylindole-3-acetic acid
    • INDOMETHACIN [USP MONOGRAPH]
    • Q409231
    • Kwas 1-(p-chlorobenzoilo)-2-metylo-5-metoksy-3-indolilooctowy [Polish]
    • IDI1_002160
    • NSC77541
    • 1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid & MAP-30
    • Indocin (TN)
    • Indo-Spray
    • MolMap_000032
    • NCGC00259340-01
    • 1-(p-Chlorobenzoyl)-2-methoxy-3-methyl-1H-indole-3-acetic Acid
    • NCGC00015562-24
    • HY-14397
    • Tocris-1708
    • InChI=1/C19H16ClNO4/c1-11-15(10-18(22)23)16-9-14(25-2)7-8-17(16)21(11)19(24)12-3-5-13(20)6-4-12/h3-9H,10H2,1-2H3,(H,22,23)
    • 5-22-05-00239 (Beilstein Handbook Reference)
    • 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetic acid
    • Indomethacin (USAN:USP)
    • NCGC00015562-11
    • Indomethacin Extended-release
    • CAS-53-86-1
    • Bonidin
    • Indomethacin-d4(chlorobenzoyl-d4)
    • Tivorbex
    • Pharmakon1600-01500350
    • HMS1792I11
    • NCGC00015562-25
    • USAN
    • BSPBio_002176
    • HMS2089N19
    • Tox21_300266
    • Spectrum2_000970
    • BDBM17638
    • D00141
    • Vonum
    • Indometacin (JP17/INN)
    • Indomethancin
    • s1723
    • AC-532
    • NCGC00015562-04
    • Spectrum4_000018
    • CHRONO-INDOCID 75
    • HMS3884E08
    • Chibro-amuno
    • Chrono-indicid
    • NSC 757061
    • HMS500N13
    • EN300-16807
    • N-(p-Chlorobenzoyl)-2-methyl-5-methoxy-3-indolylacetic acid
    • (1-(4-CHLOROBENZOYL)-5-METHOXY-2-METHYL-1H-INDOL-3-YL)ACETIC ACID
    • UPCMLD-DP023:001
    • L000959
    • Catlep
    • INDOMETHACIN [USP-RS]
    • HMS1920F21
    • ACEMETACIN IMPURITY B [EP IMPURITY]
    • Indocid (pharmaceutical)
    • 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetic acid
    • ACEMETACIN IMPURITY B (EP IMPURITY)
    • S00108
    • Indomo
    • SR-01000000014
    • HMS3649K17
    • 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-indol-3-yl]acetic acid
    • 1-(p-chlorobenzoyl)-5-methoxy-2-methyl-3-indolylacetic acid
    • INDOMETHACIN [VANDF]
    • CCRIS 3502
    • Indometicina [Spanish]
    • BP-30207
    • Indometacin 1.0 mg/ml in Acetonitrile
    • NCGC00024135-04
    • KBio2_000489
    • Kwas 1-(p-chlorobenzoilo)-2-metylo-5-metoksy-3-indolilooctowy
    • Indomethacin, Antibiotic for Culture Media Use Only
    • Rheumacin LA
    • Oprea1_686105
    • HSDB 3101
    • Prestwick0_000272
    • Indocin-SR
    • I 7378
    • [1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetic acid #
    • CGIGDMFJXJATDK-UHFFFAOYSA-
    • 1-p-chlorobenzoyl-2-methyl-5-methoxyindol-3-acetic acid
    • Arthrexin
    • EINECS 200-186-5
    • SR-01000000014-10
    • NSC-77541
    • NCGC00015562-05
    • Indometacin [INN]
    • NCGC00015562-09
    • HMS3414N13
    • KBio2_005625
    • Dolcidium PL
    • KBio2_006535
    • C01926
    • Indometacyna [Polish]
    • KBioSS_001399
    • 2-{1-[(4-chlorophenyl)carbonyl]-5-methoxy-2methylindol-3-yl}acetic acid
    • NCGC00024135-13
    • NCGC00024135-02
    • Opera_ID_56
    • Indoxen
    • MLS000069402
    • NSC-757061
    • INDOMETACIN (MART.)
    • NCGC00015562-12
    • 1-(p-Chlorobenzoyl)-2-methyl-5-methoxy-3-indole-acetic acid
    • Indomethacin, meets USP testing specifications
    • Indomethacin, >=99% (TLC)
    • HMS2091N09
    • 1-(p-chlorobenzoyl)-2-methyl-5-methoxy-3-indoleacetic acid
    • LP00692
    • S01BC01
    • Indocollyre
    • Z56784896
    • Indomethacin, United States Pharmacopeia (USP) Reference Standard
    • Prestwick3_000272
    • SR-01000000014-2
    • KBio3_001396
    • Bonidon
    • Indometacinum (Latin)
    • NCGC00015562-01
    • 1-(p-Chlorobenzoyl)-2-methyl-5-methoxyindole-3-acetic acid
    • SR-01000000014-6
    • SW196768-5
    • NCGC00024135-11
    • NCGC00261377-01
    • NINDS_000271
    • Indochron E-R
    • HB4422
    • alpha-(1-(p-Chlorobenzoyl)-2-methyl-5-methoxy-3-indolyl)acetic acid
    • Indomethacin - CAS 53-86-1
    • EC 200-186-5
    • AB00052022-21
    • Indo-phlogont
    • XXE1CET956
    • HMS3262K05
    • Indorektal
    • Indometacine (INN-French)
    • BI166166
    • 1-p-Cloro-benzoil-5-metoxi-2-metilindol-3-acido acetico [Spanish]
    • NCGC00024135-08
    • NCGC00015562-22
    • NCGC00015562-03
    • NCGC00015562-17
    • Indomethacine impurity mixture
    • KBio3_000898
    • SPBio_002363
    • Tox21_500692
    • IDI1_000271
    • HMS3403I11
    • KBio1_000271
    • Indometacinum [INN-Latin]
    • Indomet 140
    • HMS3712H06
    • C01EB03
    • Indameth
    • 1-(p-Chlorbenzoyl)-5-methoxy-2-methylindol-3-essigsaeure
    • Indometacin,99%
    • STL257874
    • Indometacin (Indomethacin)
    • BRD-K57222227-001-28-5
    • Indometacin (JP18/INN)
    • BRD-K57222227-001-29-3
    • DB-052413
    • 1-(p-chlorobenzyl)-5-methoxy-2-methylindole-3-acetic acid
    • BRD-K57222227-001-30-1
    • +Expand
    • MFCD00057095
    • CGIGDMFJXJATDK-UHFFFAOYSA-N
    • 1S/C19H16ClNO4/c1-11-15(10-18(22)23)16-9-14(25-2)7-8-17(16)21(11)19(24)12-3-5-13(20)6-4-12/h3-9H,10H2,1-2H3,(H,22,23)
    • ClC1C([H])=C([H])C(=C([H])C=1[H])C(N1C(C([H])([H])[H])=C(C([H])([H])C(=O)O[H])C2C([H])=C(C([H])=C([H])C1=2)OC([H])([H])[H])=O
    • 497341

Computed Properties

  • 357.07700
  • 1
  • 4
  • 4
  • 357.076786
  • 25
  • 506
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.3
  • nothing
  • 0
  • 68.5

Experimental Properties

  • 3.92730
  • 68.53000
  • 4968
  • 1.6800 (estimate)
  • Soluble in acetone (40 mg/mL - clear, yellow solution), ethanol (20 mg/mL), ether, castor oil; Soluble in chloroform (50 mg/mL - clear, yellow, extremely viscous solution); decomposed by strong alkali but stable in neutral or slightly acidic media; insoluble in water.
  • 499.4°C at 760 mmHg
  • 155-162?°C
  • 8.61E-11mmHg at 25°C
  • 255.8°C
  • ethanol: 50 mg/mL, clear, yellow-green
  • White crystalline powder
  • Stable. Incompatible with strong oxidizing agents.
  • Decompose in case of strong base. Soluble in ethanol, ether, acetone and castor oil, almost insoluble in water.
  • 8-10
  • Light Sensitive
  • 4.5(at 25℃)
  • 1.32g/cm3

Indomethacin Security Information

  • GHS06 GHS06
  • NL3500000
  • 3
  • 6.1
  • S28-S36/37-S45
  • I
  • I
  • R28
  • 6.1
  • T+ T+
  • UN 2811 6.1/PG 1
  • H300
  • P264,P301+P310
  • dangerous
  • The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and food additives
  • I
  • 28
  • Danger
  • Yes
  • LD50 i.p. in rats: 13 mg/kg (Klaassen)
  • 6.1
  • 8-10

Indomethacin Customs Data

  • 2933290090

  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Indomethacin Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00I9XF-1g
1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-
 53-86-1 98%(HPLC)
1g
 $32.00 2024-04-30
A2B Chem LLC
AI51875-1g
2-{1-[(4-chlorophenyl)carbonyl]-5-methoxy-2-methyl-1H-indol-3-yl}acetic acid
 53-86-1 98%(HPLC)
1g
 $17.00 2024-04-19
abcr
AB352253-1 g
Indomethacin, 99%; .
 53-86-1 99%
1 g
 €52.30 2023-07-19
Axon Medchem
3318-50 mg
Indomethacin
 53-86-1 99%
50mg
 €50.00 2023-07-10
Enamine
EN300-16807-0.05g
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetic acid
 53-86-1 95%
0.05g
 $19.0 2023-11-13
FUJIFILM
093-02473-5g
Indomethacin
 53-86-1
5g
 JPY 3200 2023-09-15
Key Organics Ltd
KS-5255-1MG
Indometacin
 53-86-1 >97%
1mg
 £36.00 2023-09-07
LKT Labs
I5315-5 g
Indomethacin
 53-86-1 ≥98%
5g
 $50.20 2023-07-11
Matrix Scientific
133458-500g
2-(1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetic acid, 97%
 53-86-1 97%
500g
 $450.00 2023-09-09
MedChemExpress
HY-14397-10mM*1mLinDMSO
Indomethacin
 53-86-1 99.94%
10mM*1mLinDMSO
 ￥500 2023-07-26

Indomethacin Suppliers

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